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For Researchers, Scientists, and Drug Development Professionals

Introduction

Chromium chloride hydroxide, also known as basic chromium chloride or chromium
hydroxychloride, is an inorganic compound with significant applications in catalysis, tanning,
and potentially in pharmacology. While several basic chromium chlorides exist, this guide
focuses on the compound most commonly identified by the CAS number 14982-80-0, with the
simplified chemical formula CrClz(OH). This compound is a green powder and is noted for its
unique coordination chemistry.[1] In the field of drug development and life sciences, trivalent
chromium compounds, including chromium chloride hydroxide, are of particular interest for their
role in glucose metabolism and as potential enhancers of insulin action.[2] This technical guide
provides a comprehensive overview of its physical and chemical properties, experimental
protocols for its synthesis and analysis, and a visualization of its role in biological signaling
pathways.

Physical and Chemical Properties

The physical and chemical properties of chromium chloride hydroxide (CAS: 14982-80-0) are
summarized below. It is important to note that some physical constants such as melting and
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boiling points are not well-documented in publicly available literature.

Table 1: Physical Properties of Chromium Chloride

Hydroxide
Property Value Reference(s)
CAS Number 14982-80-0 [21[31[4][5]
Molecular Formula Cl2CrHO [2][3]
Molecular Weight 139.91 g/mol [21[3]1[41[5]
Appearance Green powder [2][6]
Melting Point N/A [6]
Boiling Point N/A [6]
Density N/A [6]

Solubility in H20

0.5 g/100 mL at 20 °C

[1]

Table 2: Chemical and Safety Information

Property Value Reference(s)
chromium(3+);dichloride;hydro

IUPAC Name ) [2]I3]
xide
Basic chromium chloride,

Synonyms Chromium hydroxychloride, [21[61[7]

Chromic hydroxy dichloride

Hazard Statements

H302 (Harmful if swallowed),
H312 (Harmful in contact with
skin), H315 (Causes skin
irritation), H318 (Causes

serious eye damage)

[2]141(6]

GHS Pictograms

Corrosive, Irritant

[2](6]
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Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis and analysis of chromium
chloride hydroxide are not readily available. The following protocols are representative methods
constructed from available patents and chemical literature.

Synthesis of Chromium Chloride Hydroxide via
Reduction of Chromium Trioxide

This method is adapted from a patented process for producing basic chromic chloride.[8]

Objective: To synthesize chromium chloride hydroxide by reducing hexavalent chromium
trioxide in an acidic medium.

Materials:

e Chromium trioxide (CrO3)

e Concentrated hydrochloric acid (HCI)
 |sopropanol

« Distilled water

Procedure:

Prepare an aqueous solution containing 20% by weight of chromium trioxide.

e Add concentrated hydrochloric acid to the chromium trioxide solution to achieve a
concentration of at least 16% by weight of hydrogen chloride. The molar ratio of HCI to CrOs
will determine the final basicity of the product.[8]

o Slowly add isopropanol to the agueous solution of chromium trioxide and hydrochloric acid
with constant stirring. The alcohol acts as the reducing agent. The reaction is exothermic and
should be controlled.

o Continue stirring the mixture until the reduction of the hexavalent chromium is complete,
indicated by a color change to a clear bluish-green solution.
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e The resulting solution contains the basic chromium chloride. Further processing, such as
evaporation and drying, may be required to isolate the solid green powder.

Synthesis of Chromium Chloride Hydroxide via
Controlled Hydrolysis

This method is based on the controlled hydrolysis of chromium(lil) chloride in an alkaline
medium.[2]

Objective: To synthesize chromium chloride hydroxide by the careful addition of a base to a
chromium(lIl) chloride solution.

Materials:

Chromium(lll) chloride (CrCls)

Sodium hydroxide (NaOH)

Distilled water

pH meter

Procedure:

Prepare a solution of chromium(lll) chloride in distilled water.

» Heat the solution to 60—-80°C with constant stirring.

¢ Incrementally add a solution of sodium hydroxide. An initial green precipitate of chromium(llil)
hydroxide (Cr(OH)3) may form.[2]

o Continue adding NaOH solution until the molar ratio of NaOH to CrCls is approximately 2:1.
This ratio favors the formation of CrCl2(OH).[2]

e Monitor the pH of the solution, maintaining it in the range of 8-10 to prevent over-
hydroxylation.[2]
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 After the reaction is complete, the resulting precipitate of chromium chloride hydroxide can
be filtered, washed with distilled water to remove excess salts, and dried.

Analytical Protocol: Qualitative and Spectroscopic
Analysis

Objective: To confirm the identity of the synthesized chromium chloride hydroxide.

a) Chromyl Chloride Test for Presence of Chloride: This is a general test for ionic chlorides.[9]
[10]

e Mix a small amount of the sample with solid potassium dichromate (KzCr207) in a test tube.
o Carefully add concentrated sulfuric acid (H2SOa4) and gently heat.

e The evolution of reddish-brown fumes (chromyl chloride, CrO2Cl2) indicates the presence of
chloride ions.[10]

e Pass these fumes through a sodium hydroxide solution. A yellow solution of sodium
chromate will form.

« Acidify this yellow solution with acetic acid and add lead(ll) acetate. The formation of a
yellow precipitate (lead chromate) confirms the presence of chloride.[10]

b) Raman Spectroscopy: Raman spectroscopy can be used to distinguish chromium chloride
hydroxide from related compounds like chromium(lll) chloride.

e Acquire a Raman spectrum of the solid sample.

e Chromium chloride hydroxide is expected to show distinct peaks around 350 cm~1
(corresponding to the Cr—Cl bond) and 980 cm~1 (corresponding to the Cr—OH bond).[2]
These peaks can be used to confirm the presence of both chloride and hydroxide ligands.

Mandatory Visualizations
Signaling Pathway: Role of Trivalent Chromium in
Insulin Signaling
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Trivalent chromium, the oxidation state in chromium chloride hydroxide, is known to enhance
insulin sensitivity and glucose metabolism. The diagram below illustrates the putative
mechanisms by which chromium augments the insulin signaling pathway.
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Caption: Chromium's role in the insulin signaling pathway.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b081994?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Experimental Workflow: Synthesis of Chromium
Chloride Hydroxide

The following diagram illustrates a generalized workflow for the synthesis of chromium chloride
hydroxide based on the controlled hydrolysis protocol.
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Caption: Workflow for Chromium Chloride Hydroxide Synthesis.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b081994?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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